Cas no 359-35-3 (1,1,2,2-tetrafluoroethane)
Because R-134a belongs to HFC substances (non ODS substances), it does not destroy the ozone layer at all. It is an environmentally friendly refrigerant recognized and recommended by the vast majority of countries in the world. It is also a mainstream environmentally friendly refrigerant. It is widely used in the initial installation and RE addition in the maintenance process of new refrigeration air conditioning equipment< Br>
1,1,2,2-tetrafluoroethane structure
1,1,2,2-tetrafluoroethane Properties
Names and Identifiers
-
- 1,1,2,2-tetrafluoroethane
- tetrafluoroethane
- 1,1,2,2-Tetrafluoroethane (Freon #134)
- 1H,2H-Perfluoroethane
- CHF2CHF2
- Freon 134
- Fron134
- HFC-134
- hydrofluorocarbon-134
- R134
- Tetrafluoroethane2
- α,ω-Dihydroperfluoroethane
- HFC 134
- Fron 134
- FT-0605965
- 1,1,2,2-tetrafluoro-ethane
- UNII-X2I96B6OVW
- A823051
- X2I96B6OVW
- EINECS 206-628-3
- Q2468529
- MFCD00042376
- NS00041620
- Ethane, 1,1,2,2-tetrafluoro-
- 1,1,2,2-TETRAFLUOROETHANE
- AKOS006228173
- 359-35-3
- R 134
- SCHEMBL9500
- DTXSID60883371
- 1,1,2,2-tetrakis(fluoranyl)ethane
- freon 134
- +Expand
-
- WXGNWUVNYMJENI-UHFFFAOYSA-N
- 1S/C2H2F4/c3-1(4)2(5)6/h1-2H
- FC(F)C(F)F
Computed Properties
- 102.00900
- 0
- 4
- 1
- 102.009263
- 6
- 26.5
- 0
- 0
- 0
- 0
- 0
- 1
- 1.9
- nothing
- 0
- 0
Experimental Properties
- 1.51660
- 0.00000
- 1.2735 (estimate)
- -23 °C
- -89 °C
- °C
- 1.2100 (estimate)
1,1,2,2-tetrafluoroethane Security Information
1,1,2,2-tetrafluoroethane Customs Data
- 2903399090
-
China Customs Code:
2903399090Overview:
2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1,1,2,2-tetrafluoroethane Suppliers
JU SHENG HUA XUE YAN JIU YUAN
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HU BEI JU SHENG Technology Co., Ltd.
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(CAS:359-35-3)
WANG SHAN
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1,1,2,2-tetrafluoroethane Related Literature
-
1. Spectroscopic and acoustic studies on the internal rotation in 1,2-di-bromo-1,1,2,2-tetrafluoroethaneK. R. Crook,P. J. D. Park,E. Wyn-Jones J. Chem. Soc. A 1969 2910
-
2. Spectroscopic and acoustic studies on the internal rotation in 1,2-di-bromo-1,1,2,2-tetrafluoroethaneK. R. Crook,P. J. D. Park,E. Wyn-Jones J. Chem. Soc. A 1969 2910
-
3. 202. Polyfluoroalkyl compounds of silicon. Part I. Reaction of trichlorosilane with tetrafluoroethylene.R. N. Haszeldine,R. J. Marklow J. Chem. Soc. 1956 962
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4. Rotational isomerism. Part XI. The nuclear magnetic resonance spectra and rotational isomerism of 1,2-difluoro- and 1,1,2-trifluoroethaneR. J. Abraham,R. H. Kemp J. Chem. Soc. B 1971 1240
-
Alison J. Edwards,Campbell F. Mackenzie,Peter R. Spackman,Dylan Jayatilaka,Mark A. Spackman Faraday Discuss. 2017 203 93
-
7. 199. Organophosphorus chemistry. Part I. The reaction of phosphine with fluoro-olefinsG. M. Burch,H. Goldwhite,R. N. Haszeldine J. Chem. Soc. 1963 1083
-
8. The kinetics of the elimination of hydrogen fluoride from chemically activated 1,1,2-trifluoroethane and 1,1,2,2-tetrafluoroethaneD. C. Phillips,A. F. Trotman-Dickenson J. Chem. Soc. A 1968 1144
-
G. M. Burch,H. Goldwhite,R. N. Haszeldine J. Chem. Soc. 1964 572
-
G. E. Millward,R. Hartig,E. Tschuikow-Roux J. Chem. Soc. D 1971 465b
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